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Introduction
2-(Bromomethyl)thiolane, also known as 2-(bromomethyl)tetrahydrothiophene, is a saturated

heterocyclic compound with potential applications as a building block in medicinal chemistry

and materials science. Its saturated thiolane (tetrahydrothiophene) ring distinguishes it from its

more commonly cited aromatic counterpart, 2-(bromomethyl)thiophene, offering different

conformational flexibility and reactivity profiles. This technical guide provides a comprehensive

overview of the commercial availability, synthesis, and known properties of 2-
(Bromomethyl)thiolane (CAS No. 53310-35-3).

Commercial Availability
2-(Bromomethyl)thiolane is available from a limited number of specialized chemical suppliers.

While not as commonly stocked as its thiophene analog, it can be procured for research and

development purposes.
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Supplier CAS Number Notes

Vulcanchem 53310-35-3

Listed as a product with

physicochemical data

available.

JHECHEM CO LTD 53310-35-3 Listed as a supplier.

Note: Availability and pricing are subject to change. It is recommended to contact the suppliers

directly for current information.

Physicochemical Properties
A summary of the key physicochemical properties of 2-(Bromomethyl)thiolane is presented

below.

Property Value

Molecular Formula C₅H₉BrS

Molecular Weight 181.10 g/mol

Boiling Point 80-82 °C at 15 mmHg

Density 1.605 g/cm³

LogP 2.276

Polar Surface Area 25.3 Å²

Synthesis of 2-(Bromomethyl)thiolane
The primary synthetic route to 2-(Bromomethyl)thiolane is through the free-radical

bromination of 2-methylthiolane. This reaction typically utilizes a brominating agent such as N-

bromosuccinimide (NBS) in the presence of a radical initiator.

Experimental Protocol: Free-Radical Bromination of 2-
Methylthiolane
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While a detailed, peer-reviewed experimental protocol specifically for the synthesis of 2-
(Bromomethyl)thiolane is not readily available in the searched literature, a general procedure

can be adapted from standard free-radical bromination methods for similar substrates. The

following is a representative, though not directly cited, protocol.

Materials:

2-Methylthiolane

N-Bromosuccinimide (NBS)

Azobisisobutyronitrile (AIBN) or Benzoyl Peroxide (BPO) as a radical initiator

Anhydrous carbon tetrachloride (CCl₄) or other suitable non-polar solvent

Inert gas (e.g., Argon or Nitrogen)

Sodium bicarbonate solution (saturated)

Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Rotary evaporator

Distillation apparatus

Procedure:

Reaction Setup: A dry, round-bottom flask is charged with 2-methylthiolane and anhydrous

carbon tetrachloride under an inert atmosphere.

Addition of Reagents: N-Bromosuccinimide and a catalytic amount of the radical initiator

(AIBN or BPO) are added to the stirred solution.

Reaction Conditions: The reaction mixture is heated to reflux (the boiling point of the solvent)

to initiate the radical chain reaction. The progress of the reaction can be monitored by

techniques such as gas chromatography (GC) or thin-layer chromatography (TLC).
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Work-up: Upon completion, the reaction mixture is cooled to room temperature. The solid

succinimide byproduct is removed by filtration. The filtrate is then washed sequentially with

saturated sodium bicarbonate solution to neutralize any acidic byproducts, followed by brine.

Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate or

sodium sulfate, filtered, and the solvent is removed under reduced pressure using a rotary

evaporator.

Purification: The crude product is purified by vacuum distillation to yield 2-
(Bromomethyl)thiolane.

Logical Workflow for Synthesis
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Synthetic Workflow for 2-(Bromomethyl)thiolane
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Applications in Research and Drug Development
While specific examples of the use of 2-(Bromomethyl)thiolane in signaling pathways or as a

key component in marketed drugs are not prevalent in the readily available literature, its

structure suggests potential applications as a versatile synthetic intermediate.

The thiolane moiety is found in a number of biologically active natural products and synthetic

compounds, exhibiting a range of activities including antiviral, anti-cancer, and antimicrobial

properties. The bromomethyl group of 2-(Bromomethyl)thiolane is a reactive handle that can

be used to introduce the thiolane scaffold into larger molecules through nucleophilic

substitution reactions.
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Reactivity of 2-(Bromomethyl)thiolane

Safety and Handling
A formal Safety Data Sheet (SDS) for 2-(Bromomethyl)thiolane was not retrieved in the

literature search. However, based on its chemical structure as an alkyl bromide, it should be

handled with caution in a well-ventilated fume hood. Personal protective equipment (PPE),

including safety goggles, gloves, and a lab coat, is essential. Alkylating agents are often

irritants and may be harmful if inhaled, ingested, or absorbed through the skin.
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Conclusion
2-(Bromomethyl)thiolane is a commercially available, albeit not widely stocked, saturated

heterocyclic compound. Its synthesis is achievable through the free-radical bromination of 2-

methylthiolane. While its direct application in drug development and signaling pathways is not

yet well-documented, its reactive nature makes it a potentially valuable building block for the

synthesis of novel molecules with interesting biological and material properties. Further

research into the reactivity and applications of this compound is warranted.

To cite this document: BenchChem. [Commercial Availability and Synthetic Pathways of 2-
(Bromomethyl)thiolane: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15323513#commercial-availability-of-2-bromomethyl-
thiolane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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